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Compound of Interest

Compound Name: Propylene carbonate

Cat. No.: B149911

Propylene Carbonate: A Cost-Performance
Analysis for Industrial Applications

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of industrial solvents, propylene carbonate (PC) is increasingly recognized
for its favorable safety and environmental profile. This guide provides a comprehensive cost-
performance analysis of propylene carbonate in key industrial applications, comparing it with
common alternatives such as N-methyl-2-pyrrolidone (NMP), acetone, and methylene chloride.
The information presented herein is intended to assist researchers, scientists, and drug
development professionals in making informed decisions regarding solvent selection.

Performance Comparison

The performance of propylene carbonate varies across different applications. It often serves
as a safer, though sometimes slower, alternative to more hazardous solvents.

Table 1: Performance in Industrial Cleaning and
Degreasing
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N-Methyl-2-
Performance Propylene . Methylene
] Pyrrolidone ] Test Protocol
Metric Carbonate Chloride
(NMP)
Cleaning
Efficiency (% Soil  85-95% 90-98% 95-99% --INVALID-LINK--
Removal)
Evaporation Rate
(relative to n- 0.03 0.03 14.5 ASTM D3539
BuAc=1)
Flash Point (°C) 132 91 None ASTM D93
Health & Safety Low toxicity, Reproductive Carcinogen, high
Profile biodegradable toxicity concerns  volatility

Table 2: Performance in Polymer Dissolution

. Propylene

Performance Metric Acetone Test Protocol

Carbonate
Dissolution Time for
Polystyrene (PS) ~45 ~15 --INVALID-LINK--
(minutes)
Dissolution Time for
Poly(methyl

~60 ~20 --INVALID-LINK--
methacrylate) (PMMA)
(minutes)

N ) ASTM D1078[1][2][3]
Boiling Point (°C) 242 56
[41[5]

Vapor Pressure (kPa

<0.01 24.6 -

at 20°C)

Table 3: Performance in Paint Stripping
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] Propylene .
Performance Metric Methylene Chloride Test Protocol
Carbonate
Paint Removal ) ) ) )
o ) ) Slower, requires Fast-acting, lifts paint
Efficiency (time to lift ) ) --INVALID-LINK--
) longer contact time quickly
epoxy paint)
Evaporation Rate Very Low Very High
Significantly safer High health and safety
User Safety ) )
alternative risks

Cost Comparison

The cost of industrial solvents can fluctuate based on market conditions. The following table
provides an estimated cost comparison.

Table 4: Estimated Cost of Industrial Solvents

Solvent Purity Estimated Price (USD/kg)
Propylene Carbonate Industrial Grade (>99.5%) $1.50 - $2.50
N-Methyl-2-Pyrrolidone (NMP)  Industrial Grade (>99.5%) $2.00 - $3.50
Acetone Industrial Grade (>99.5%) $0.80 - $1.20
Methylene Chloride Industrial Grade (>99.5%) $0.90 - $1.50

Note: Prices are estimates and can vary based on supplier, volume, and market fluctuations.

Experimental Protocols

Experimental Protocol 1: Evaluation of Cleaning and
Degreasing Efficiency

This protocol outlines a laboratory procedure to assess the cleaning efficiency of solvents on a

standardized soiled substrate.

1. Materials and Equipment:
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o Test Solvents: Propylene Carbonate, N-Methyl-2-Pyrrolidone (NMP), Methylene Chloride

» Standardized soiled substrates (e.g., stainless steel plates coated with a known amount of
industrial grease)

» Mechanical wiping apparatus (to ensure consistent application of force)

e Analytical balance (+ 0.0001 g)

o Ventilated workspace (fume hood)

e Lint-free wipes

2. Procedure:

o Prepare a set of standardized soiled substrates by applying a consistent amount of a
representative industrial grease or oil to pre-weighed stainless steel plates.

o Record the initial weight of each soiled substrate.

o Saturate a lint-free wipe with the test solvent.

» Mount the wipe in the mechanical wiping apparatus.

e Subject the soiled substrate to a set number of wiping cycles under a constant applied force.

» Allow the substrate to air dry in a fume hood until all solvent has evaporated.

o Record the final weight of the cleaned and dried substrate.

» Calculate the cleaning efficiency as the percentage of soil removed: Cleaning Efficiency (%)
= [(Initial Weight of Soil - Final Weight of Soil) / Initial Weight of Soil] x 100

9. Data Analysis:

o Compare the cleaning efficiencies of the different solvents.
e Record observations on the rate of cleaning and any visible residues.

Experimental Protocol 2: Gravimetric Method for
Determining Polymer Dissolution Rate

This protocol details a gravimetric method to compare the dissolution rates of polymers in
different solvents.

1. Materials and Equipment:

o Test Solvents: Propylene Carbonate, Acetone

o Polymer samples (e.g., Polystyrene, PMMA) in a consistent form (e.g., thin films of uniform
thickness)

e Glass beakers or flasks

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://www.benchchem.com/product/b149911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Magnetic stirrer and stir bars
Analytical balance (+ 0.0001 g)
Stopwatch

Filter paper

Drying oven

. Procedure:

Prepare polymer films of a standardized size and thickness and record their initial weight.
Place a known volume of the test solvent into a beaker with a magnetic stir bar.

Begin stirring at a constant rate.

Immerse the pre-weighed polymer film into the solvent and start the stopwatch.

At predetermined time intervals, remove the polymer film from the solvent.

Quickly blot the surface of the film to remove excess solvent and immediately weigh it.
Alternatively, for complete dissolution time, observe the time taken for the polymer film to
completely disappear.

For rate determination, the undissolved polymer can be collected by filtration at different time
points, dried, and weighed.

. Data Analysis:

Plot the mass of the dissolved polymer versus time to determine the dissolution rate.
Compare the dissolution rates and total dissolution times for each solvent-polymer
combination.

Experimental Protocol 3: ASTM D5402 - Standard
Practice for Assessing the Solvent Resistance of
Organic Coatings Using Solvent Rubs

This protocol is adapted from the ASTM D5402 standard to compare the paint stripping

performance of different solvents.[2][3][5][6][7]

1. Materials and Equipment:

Test Solvents: Propylene Carbonate, Methylene Chloride

Coated panels (e.g., steel panels with a cured epoxy coating of uniform thickness)
Cheesecloth or cotton swabs

Droppers or pipettes
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e Stopwatch
o Ventilated workspace (fume hood)

2. Procedure:

» Apply a few drops of the test solvent to a small area of the coated panel.

» Allow the solvent to dwell on the surface for a specified period (e.g., 1, 5, 10 minutes).

o After the dwell time, use a cheesecloth or cotton swab to perform a set number of "double
rubs" (one back-and-forth motion) with moderate, consistent pressure.

o Observe the effect on the paint film. Record the number of double rubs required to break
through the coating to the substrate.

 Alternatively, for a fixed number of rubs, assess the degree of softening or removal of the
paint film.

» Repeat the test with different dwell times to evaluate the time-dependent performance of
each solvent.

3. Data Analysis:

o Compare the number of rubs to failure or the degree of paint removal for each solvent at
different dwell times.
» Note any differences in the mode of failure (e.g., blistering, dissolving, lifting).
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Experimental Workflow for Cleaning Efficiency Evaluation.
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Workflow for Gravimetric Polymer Dissolution Analysis.
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Performance Safety & Environmental
(e.g., Efficacy, Speed) (Toxicity, VOCs)

Key Factors Influencing Industrial Solvent Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Acetone Price Trends, Chart, Index And Pricing Forecast [price-watch.ai]
e 2. scribd.com [scribd.com]

e 3. scribd.com [scribd.com]

e 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

e 5. store.astm.org [store.astm.org]

e 6. lonroy.com [lonroy.com]

e 7. webstore.ansi.org [webstore.ansi.org]

 To cite this document: BenchChem. ["cost-performance analysis of propylene carbonate in
industrial applications"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149911#cost-performance-analysis-of-propylene-
carbonate-in-industrial-applications]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b149911?utm_src=pdf-body-img
https://www.benchchem.com/product/b149911?utm_src=pdf-custom-synthesis
https://www.price-watch.ai/acetone-prices/
https://www.scribd.com/document/103588925/ASTM-D5402-93-Assessing-Solvent-Resistance-of-Coatings-Using-Solvent-Rub
https://www.scribd.com/document/951460801/Astm-d-5402-2015-Solvente-Resistance
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1009NYV.TXT
https://store.astm.org/d5402-19.html
https://www.lonroy.com/astm-d-5402-1993-evaluation-of-solvent-resistance-of-organic-coatings-by-solvent-wipe-method/
https://webstore.ansi.org/standards/astm/astmd540219
https://www.benchchem.com/product/b149911#cost-performance-analysis-of-propylene-carbonate-in-industrial-applications
https://www.benchchem.com/product/b149911#cost-performance-analysis-of-propylene-carbonate-in-industrial-applications
https://www.benchchem.com/product/b149911#cost-performance-analysis-of-propylene-carbonate-in-industrial-applications
https://www.benchchem.com/product/b149911#cost-performance-analysis-of-propylene-carbonate-in-industrial-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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